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Compound of Interest

Compound Name: Isononyl isooctyl phthalate

Cat. No.: B15177064 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of isononyl isooctyl phthalate, ensuring compliance with regulatory standards and promoting

a safe laboratory environment. This information is intended for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling
Before proceeding with any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat. In

case of a spill, absorb the material with an inert substance such as sand, diatomite, or universal

binders.[1] The contaminated absorbent material must then be disposed of as hazardous

waste.[1][2]

General Disposal Prohibitions
Under no circumstances should isononyl isooctyl phthalate be disposed of with household

garbage or allowed to enter the sewage system.[1] Chemical waste is regulated by the

Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act

(RCRA) and must be managed through a designated hazardous waste program.[3]

Step-by-Step Disposal Protocol
Containerization: Place the isononyl isooctyl phthalate waste in a suitable, sealable, and

clearly labeled container. It is recommended to use the original container if possible. Do not
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mix with other waste streams. For spills, contaminated materials like absorbent paper should

be sealed in a vapor-tight plastic bag for disposal.[4]

Labeling: The waste container must be labeled as "Hazardous Waste." The label should

include:

The full chemical name: "Isononyl isooctyl phthalate" (avoiding abbreviations).

The date of waste generation.

The location of origin (e.g., laboratory room number).

The name and contact information of the principal investigator.[3]

Storage: Store the sealed and labeled waste container in a designated, secure area away

from incompatible materials such as strong oxidizing acids, alkalis, and hydrides.[4][5] The

storage area should be cool and well-ventilated.[1]

Waste Collection: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[3][6] Provide them with a complete list of the chemicals for disposal.

Quantitative Data and Chemical Properties
Property Value Source

CAS Number 28553-12-0 [5]

Appearance Oily colorless liquid [2]

Solubility in water Insoluble [4]

Oral LD50 (Rat) >10 g/kg [5]

Inhalation LC50 (Rat) >4.4 mg/L for 4hr [5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

isononyl isooctyl phthalate.
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Disposal workflow for isononyl isooctyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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